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Compound of Interest |

Compound Name: Adlupulone

CAS No.: 28374-71-2

Cat. No.: B1665543

\ J

Adlupulone (CAS: 35049-54-8) is a hop beta-acid predominantly used in brewing research
and antimicrobial assays.[1][2][3][4] While generally recognized as safe (GRAS) in dilute food
matrices, pure laboratory-grade Adlupulone is classified as acutely toxic (Oral Category 3) and
a skin sensitizer.[1][3][4]

Core Disposal Directive:

e Do NOT dispose of Adlupulone or its residues down the sink.[1][2] It is lipophilic and toxic to
aguatic microorganisms, which can disrupt municipal water treatment biosystems.[2]

e Primary Waste Stream: High BTU Incineration (Organic Waste).[1][2][3][4]

e Solvent Compatibility: Adlupulone is insoluble in water.[1][2][3][4] Glassware and spills must
be cleaned with ethanol or methanol prior to washing with soap and water.[1][2]

Chemical Profile & Risk Assessment

To handle Adlupulone safely, you must understand why these protocols exist.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1665543?utm_src=pdf-interest
https://www.benchchem.com/product/b1665543?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lupulone
https://cdn.caymanchem.com/cdn/msds/28481m.pdf
https://clearsynth.com/product/adlupulone
https://pubchem.ncbi.nlm.nih.gov/compound/Adlupulone
https://www.benchchem.com/product/b1665543?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lupulone
https://clearsynth.com/product/adlupulone
https://pubchem.ncbi.nlm.nih.gov/compound/Adlupulone
https://www.benchchem.com/product/b1665543?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lupulone
https://cdn.caymanchem.com/cdn/msds/28481m.pdf
https://cdn.caymanchem.com/cdn/msds/28481m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lupulone
https://cdn.caymanchem.com/cdn/msds/28481m.pdf
https://clearsynth.com/product/adlupulone
https://pubchem.ncbi.nlm.nih.gov/compound/Adlupulone
https://www.benchchem.com/product/b1665543?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lupulone
https://cdn.caymanchem.com/cdn/msds/28481m.pdf
https://clearsynth.com/product/adlupulone
https://pubchem.ncbi.nlm.nih.gov/compound/Adlupulone
https://pubchem.ncbi.nlm.nih.gov/compound/Lupulone
https://cdn.caymanchem.com/cdn/msds/28481m.pdf
https://www.benchchem.com/product/b1665543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Operational Implication

High carbon content makes it
suitable for fuel
blending/incineration.[1][2][3]
[4]

Molecular Formula

Hydrophobic. Will adhere

stubbornly to glass and plastic.
LogP (Lipophilicity) ~6.7-6.9 [1][2][3][4] Water rinses are

ineffective and will spread

contamination.[2][3][4]

Rapidly degrades into
hulupones upon exposure to
air/light.[1][2][3][4] Old samples

Stability Oxidation Sensitive may contain unknown
oxidation byproducts with
differing toxicity profiles.[2][3]
[4]

Ingestion and dermal contact

) are the primary vectors.[1][2]
H301 (Toxic Oral), H317 o )
GHS Hazards N [4] Aerosolization of powder is
(Sensitizer) N , , o
a critical risk during weighing.

[21(31[4]

The Causality of Protocol: We utilize organic solvent waste streams not just because
Adlupulone is organic, but because its high lipophilicity (LogP > 6) means it will form films on
plumbing surfaces, creating long-term contamination hazards and potential cross-reactivity with
oxidizers in the drain system.[1][4]

Detailed Disposal Protocols
A. Solid Waste (Pure Compound)

Applicability: Expired stock, weighing boats, contaminated gloves.[1][2][4]
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o Containment: Place solid waste directly into a transparent, sealable polyethylene bag
(secondary containment).[1][2][4]

» Labeling: Affix a hazardous waste tag.
o Constituents: "Adlupulone (Hop Beta-Acid)"[1][2][3][4]
o Hazard Checkbox: Toxic, Irritant.[1][2][4]

o Disposal Bin: Transfer to the Solid Hazardous Waste Drum (typically designated for
incineration).[1][2][4]

B. Liquid Waste (Stock Solutions & HPLC Waste)

Applicability: Dissolved samples in Methanol, Ethanol, or DMSO.[1][2]

e Segregation: Ensure the waste container is designated for Non-Halogenated Organic
Solvents.

o Critical: Do NOT mix with oxidizing acids (e.qg., Nitric Acid waste).[1][2][4] Hop acids are
reducing agents and can react exothermically.[2][3][4]

e Solvent Rinse: If the solution is aqueous (e.g., buffer), add 10% volume Ethanol to ensure
Adlupulone remains in solution and does not precipitate on the container walls.[2]

o Transfer: Pour into the carboy using a funnel. Cap immediately to prevent solvent
evaporation.[1][2][3][4]

C. Glassware Decontamination (The "Solvent Wash"
Rule)

Because Adlupulone is resinous:[1][4]

o Step 1: Rinse glassware with Ethanol or Acetone into the Liquid Organic Waste container.[1]

[2]31[4]

o Step 2: Only after the solvent rinse, wash with detergent and water in the sink.[2]
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Visual Decision Matrix (Workflow)

The following diagram illustrates the logical flow for determining the correct waste stream,
ensuring no Adlupulone enters the municipal water system.
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Figure 1: Decision matrix for Adlupulone waste streams. Note the strict prohibition of drain
disposal due to aquatic toxicity.[2]

Emergency Spill Management

Scenario: You have dropped a vial of 500mg pure Adlupulone powder.
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Isolate: Evacuate the immediate area. Adlupulone powder is a respiratory irritant.[1][2][3][4]

PPE: Don double nitrile gloves, safety goggles, and an N95 (or P100) respirator if powder is
airborne.[1][2]

Containment: Cover the spill with a solvent-dampened paper towel (Ethanol) to prevent dust
generation.[1][2][3][4]

Cleanup:
o Wipe up the powder/solvent mixture.[1][2][4]

o Clean the surface twice with Ethanol or Isopropanol.[1][2][3] (Water will just smear the
resin).[1][2][4]

Disposal: Place all wipes and gloves into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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